Cas no 1807293-40-8 (2-Fluoro-3-nitroisonicotinonitrile)

• Product Name: 2-Fluoro-3-nitroisonicotinonitrile
• CAS No: 1807293-40-8
• MF: C₆H₂FN₃O₂
• MW: 167.097383975983
• CID: 4903459
• Update Time: 2023-08-21

2-Fluoro-3-nitroisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-nitroisonicotinonitrile

• Inchi： 1S/C6H2FN3O2/c7-6-5(10(11)12)4(3-8)1-2-9-6/h1-2H
• InChI Key： OMSXQJPZHQNORM-UHFFFAOYSA-N
• SMILES： FC1C(=C(C#N)C=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 231
• XLogP3: 0.8
• Topological Polar Surface Area: 82.5